Cas no 2850-36-4 (1,3-Dibutylxanthine)

1,3-Dibutylxanthine Properties

Names and Identifiers

• 1,3-Dibutyl-1H-purine-2,6(3H,7H)-dione
• Dibutylxanthine
• 1,3-Di-n-butylxanthine
• 1,3-Dibutylxanthine
• 1,3-dibutyl-7H-purine-2,6-dione
• 1,3-Dibutyl-3,7-dihydro-1H-purine-2,6-dione
• 1,3-dibutyl-3,7-dihydropurine-2,6-dione
• 2850-36-4
• 1,3-di-N-butyl xanthine
• 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-
• 1,3-Dibutyl-3,7-dihydro-purine-2,6-dione
• AKOS016001318
• 1, 3-dibutyl-7H-purine-2, 6-dione
• A876704
• CHEMBL114770
• NSC-515484
• Q27280865
• NSC 515484
• 1,3-di-n-butyl-xanthine
• IR9D2UGY27
• 1,3-dibutyl-1H-purine-2,6(3H,9H)-dione
• BDBM50037424
• HDAPVDGMACVEKL-UHFFFAOYSA-N
• DTXSID70182721
• UNII-IR9D2UGY27
• MFCD00798591
• FT-0606634
• AKOS025116986
• 1,3-dibutyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SCHEMBL3186630
• NSC515484
• 1,3-Dibutyl-3,9-dihydro-1H-purine-2,6-dione; 1,3-Dibutyl-1H-purine-2,6(3H,7H)-dione; NSC 515484; SC 2732;
• DB-067937
• +Expand

• MDL： MFCD00798591
• InChIKey： HDAPVDGMACVEKL-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20N4O2/c1-3-5-7-16-11-10(14-9-15-11)12(18)17(13(16)19)8-6-4-2/h9H,3-8H2,1-2H3,(H,14,15)
• SMILES： CCCCN1C2=C(C(=O)N(CCCC)C1=O)N=CN2

Computed Properties

• Exact Mass: 264.15900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 264.15862589g/mol
• Heavy Atom Count: 19
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• LogP: 1.48650
• PSA: 72.68000
• Color/Form: Not available
• Solubility: Not available

1,3-Dibutylxanthine Security Information

• Safety Instruction： S22; S36/37/39
• Risk Phrases：R20/21/22
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22
• Signal Word：warning

1,3-Dibutylxanthine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%